Cas no 2171900-93-7 (tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate
• CAS No: 2171900-93-7
• MF: C₁₄H₂₅NO₄S
• MW: 303.417603254318
• CID: 5566797
• PubChem ID: 165596180
• Update Time: 2023-11-25

tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-[3-(hydroxymethyl)thiolan-3-yl]pyrrolidine-1-carboxylate
• 2171900-93-7
• EN300-1642393
• tert-butyl 3-hydroxy-3-3-(hydroxymethyl)thiolan-3-ylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO4S/c1-12(2,3)19-11(17)15-6-4-14(18,8-15)13(9-16)5-7-20-10-13/h16,18H,4-10H2,1-3H3
• InChI Key： QHGCAHONCUTKPV-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CN(C(=O)OC(C)(C)C)CC1)O

Computed Properties

• Exact Mass: 303.15042945g/mol
• Monoisotopic Mass: 303.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 95.3Ų